2-{4-[(4,5-Dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)methyl]piperidin-1-yl}-5,6,7,8-tetrahydroquinoline-3-carbonitrile

• IUPAC Name: 2-[4-[(4,5-dimethyl-6-oxopyrimidin-1-yl)methyl]piperidin-1-yl]-5,6,7,8-tetrahydroquinoline-3-carbonitrile
• InChI: InChI=1S/C22H27N5O/c1-15-16(2)24-14-27(22(15)28)13-17-7-9-26(10-8-17)21-19(12-23)11-18-5-3-4-6-20(18)25-21/h11,14,17H,3-10,13H2,1-2H3
• InChI Key: GKHFMWMWIQGDCE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CN(C1=O)CC2CCN(CC2)C3=C(C=C4CCCCC4=N3)C#N)C
• Molecular Formula: C22H27N5O
• Molecular Weight: 377.5 g/mol

Description

2-{4-[(4,5-Dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)methyl]piperidin-1-yl}-5,6,7,8-tetrahydroquinoline-3-carbonitrile is a useful research compound. Its molecular formula is C22H27N5O and its molecular weight is 377.492. The purity is usually 95%.
BenchChem offers high-quality 2-{4-[(4,5-Dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)methyl]piperidin-1-yl}-5,6,7,8-tetrahydroquinoline-3-carbonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-{4-[(4,5-Dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)methyl]piperidin-1-yl}-5,6,7,8-tetrahydroquinoline-3-carbonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Applications

• Anticancer Potential : Compounds with structures integrating pyrimidine-piperazine-chromene and -quinoline conjugates have been synthesized and evaluated against human breast cancer and kidney cell lines, with some showing significant anti-proliferative activities. This highlights the potential for developing novel anticancer agents based on similar chemical structures (Parveen, Ahmed, Idrees, Khan, & Hassan, 2017).

• Antimicrobial and Antioxidant Activities : Novel fused heterocyclic compounds derived from tetrahydropyrimidine derivatives have been synthesized, characterized, and evaluated for antioxidant activities. This research underscores the versatility of these compounds in generating bioactive molecules with potential therapeutic applications (Salem, Farhat, Errayes, & Madkour, 2015).

• Enantioselective Synthesis : The enantioselective synthesis of tetrahydroprotoberberines and bisbenzylisoquinoline alkaloids from a deprotonated α-aminonitrile showcases the synthetic utility of compounds with similar backbones in producing complex natural products and pharmaceuticals (Blank & Opatz, 2011).

Material Science and Chemical Synthesis

• Novel Synthesis Methods : The development of new synthetic routes for creating tetrahydroquinolinone and nicotinonitrile derivatives demonstrates the importance of compounds with pyrimidine and piperidine moieties in advancing organic synthesis methodologies (Moustafa, Al-Mousawi, & Elnagdi, 2011).

• Self-Assembly and Molecular Docking : Research into the self-assembly properties of 2-aminopyrimidinones and their interaction with biological targets through molecular docking studies reveal the potential of these compounds in designing molecules with specific functions and binding capabilities (Bararjanian, Balalaie, Rominger, & Barouti, 2010).